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Compound of Interest

Compound Name: IMD-biphenylB

Cat. No.: B12416431 Get Quote

Essential Safety and Handling Guide for IMD-
biphenylB
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling IMD-biphenylB, including detailed operational and disposal

plans.

Chemical Identity:

Product Name: IMD-biphenylB

Synonyms: C35H33N5O3

Molecular Weight: 571.67[1]

Hazard Identification and Classification
IMD-biphenylB is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Other biphenyl compounds are known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2]

GHS Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P391: Collect spillage.
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P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/ container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A thorough hazard assessment of the specific laboratory tasks is required to determine the

appropriate level of PPE. The following table summarizes the recommended PPE for handling

IMD-biphenylB.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face
Safety goggles and face

shield.

Goggles are required for

protection against liquid

splashes and chemical vapors.

A face shield should be used in

conjunction with goggles for

maximum protection.

Hand
Chemical-resistant gloves

(e.g., Nitrile).

Disposable nitrile gloves are

the minimum requirement for

incidental exposure and should

be removed immediately after

contact with the chemical.

Double gloving may be

necessary for enhanced

protection.

Body
Laboratory coat or chemical-

resistant coveralls.

A lab coat is the minimum

requirement. For tasks with a

higher risk of splash, chemical-

resistant coveralls are

recommended.

Respiratory
Use in a well-ventilated area or

with a fume hood.

A NIOSH-approved respirator

may be necessary if ventilation

is inadequate or for handling

large quantities.

Foot
Closed-toe, chemical-resistant

shoes or boots.

Protects against spills and

falling objects.

Operational Plan for Handling IMD-biphenylB
This step-by-step guide ensures the safe handling of IMD-biphenylB from receipt to disposal.

1. Preparation and Area Setup:

Ensure a well-ventilated laboratory space, preferably with a certified chemical fume hood.
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Designate a specific area for handling IMD-biphenylB.

Assemble all necessary materials and equipment before starting.

Verify that an eye-wash station and safety shower are readily accessible.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat or coveralls.

Don safety goggles and a face shield.

Put on inner and outer pairs of chemical-resistant gloves.

3. Handling and Experimental Procedure:

Handle the substance in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.

4. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Wipe down the work area with an appropriate solvent (e.g., alcohol) and then soap and

water.

Wash hands and any exposed skin thoroughly after handling.

5. Doffing Personal Protective Equipment (PPE):

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.
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Remove the outer pair of gloves first.

Remove the face shield and goggles.

Remove the lab coat or coveralls.

Remove the inner pair of gloves.

Wash hands thoroughly with soap and water.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or watercourses.

Containment and Cleaning: Absorb solutions with an inert, finely-powdered liquid-binding

material (e.g., diatomite, universal binders). Decontaminate surfaces and equipment by

scrubbing with alcohol. Collect the spilled material and place it in a suitable, closed container

for disposal.

Disposal Plan
Waste Disposal: Dispose of contents and containers to an approved waste disposal plant. All

waste materials should be handled as hazardous waste.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected

in a designated hazardous waste container.
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Caption: Workflow for Safe Handling of IMD-biphenylB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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